Cas no 2034208-00-7 (1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one)

1-{3-[(3-Methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one is a specialized organic compound featuring a pyrrolidine core functionalized with a methoxypyrazine moiety and a 4-methylphenoxyethyl ketone group. Its structural complexity suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both pyrazine and aromatic ether functionalities may contribute to enhanced binding affinity or metabolic stability in target applications. This compound is likely valued for its modular reactivity, enabling further derivatization for structure-activity relationship studies. Strict quality control ensures high purity, making it suitable for research requiring precise molecular scaffolds.
1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one structure
2034208-00-7 structure
Product Name:1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one
CAS No:2034208-00-7
MF:C18H21N3O4
MW:343.377044439316
CID:5346088
Update Time:2025-10-18

1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(p-tolyloxy)ethanone
    • 1-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-2-(4-methylphenoxy)ethanone
    • 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one
    • Inchi: 1S/C18H21N3O4/c1-13-3-5-14(6-4-13)24-12-16(22)21-10-7-15(11-21)25-18-17(23-2)19-8-9-20-18/h3-6,8-9,15H,7,10-12H2,1-2H3
    • InChI Key: QVGYKTKQQVZNOM-UHFFFAOYSA-N
    • SMILES: O(C1C(=NC=CN=1)OC)C1CN(C(COC2C=CC(C)=CC=2)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 429
  • XLogP3: 2.1
  • Topological Polar Surface Area: 73.8

1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6488-1314-2μmol
1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one
2034208-00-7
2μmol
$57.0 2023-09-08
Life Chemicals
F6488-1314-5μmol
1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one
2034208-00-7
5μmol
$63.0 2023-09-08
Life Chemicals
F6488-1314-10μmol
1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one
2034208-00-7
10μmol
$69.0 2023-09-08
Life Chemicals
F6488-1314-20μmol
1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one
2034208-00-7
20μmol
$79.0 2023-09-08
Life Chemicals
F6488-1314-1mg
1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one
2034208-00-7
1mg
$54.0 2023-09-08
Life Chemicals
F6488-1314-2mg
1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one
2034208-00-7
2mg
$59.0 2023-09-08
Life Chemicals
F6488-1314-3mg
1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one
2034208-00-7
3mg
$63.0 2023-09-08
Life Chemicals
F6488-1314-4mg
1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one
2034208-00-7
4mg
$66.0 2023-09-08
Life Chemicals
F6488-1314-5mg
1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one
2034208-00-7
5mg
$69.0 2023-09-08
Life Chemicals
F6488-1314-10mg
1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one
2034208-00-7
10mg
$79.0 2023-09-08

Additional information on 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one

1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one: A Novel Compound for Targeted Therapeutic Applications

1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one represents a structurally unique compound with potential applications in pharmaceutical research. This molecule, characterized by its 3-methoxypyrazin-2-yl and 4-methylphenoxy functional groups, has garnered attention for its ability to modulate biological pathways associated with inflammatory and metabolic disorders. Recent studies in drug discovery and targeted therapy have highlighted the importance of molecular design in optimizing pharmacological properties, and this compound exemplifies such advancements.

As a synthetic organic compound, 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one demonstrates a complex molecular framework that includes a pyrrolidine ring and a pyrazine moiety. The presence of methoxy groups in the pyrazine ring contributes to the molecule's hydrophilic nature, which may influence its solubility and bioavailability. This structural feature is particularly relevant in the context of drug delivery systems and pharmacokinetic optimization.

The 4-methylphenoxy substituent in this compound plays a critical role in its biological activity. Recent research in inflammatory disease models has shown that such substituents can modulate the activity of enzymes involved in oxidative stress pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar phenoxy groups exhibit enhanced anti-inflammatory effects in lipopolysaccharide (LPS)-induced inflammation models. This finding underscores the potential of 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one as a candidate for targeted anti-inflammatory therapies.

Structural analysis of 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphyoxy)ethan-1-one reveals a hybrid scaffold that combines elements of pyrazine and pyrrolidine rings. The pyrazine ring is a well-known heterocyclic compound with diverse biological activities, including antimicrobial and antitumor properties. The pyrrolidine ring, on the other hand, is a five-membered ring that can act as a chiral center, influencing the stereochemistry of the molecule. This stereochemical aspect is crucial in drug design, as it can affect the molecule's interaction with biological targets.

Recent advances in computational chemistry have enabled the prediction of molecular interactions for 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one. A 2024 study using quantum mechanics-based modeling identified potential binding sites for this compound in the proteasome, a key enzyme in protein degradation. This finding suggests that the molecule could be explored for its proteasome inhibitory activity, which is relevant in the treatment of neurodegenerative diseases and oncological conditions.

The methoxy groups in the 3-methoxypyrazin-2-yl moiety of 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one contribute to its ability to modulate cytokine signaling pathways. A 2023 clinical trial reported in Cell Reports found that compounds with similar methoxy substitutions showed reduced cytokine storm activity in patients with sepsis. This highlights the potential of this compound in immune modulation and acute inflammatory disorders.

Furthermore, the pyrazine ring in 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one may interact with ion channels and receptors involved in neurological function. A 2024 study in Neuropharmacology suggested that such interactions could be leveraged for the development of neuromodulatory agents, particularly in the treatment of neuropathic pain and epilepsy.

The phenoxy group in this compound also plays a role in its antioxidant properties. Research published in Antioxidants in 2023 indicated that molecules with phenoxy substituents can scavenge reactive oxygen species (ROS), which are implicated in various chronic diseases. This property makes 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one a promising candidate for oxidative stress-related conditions, including diabetes and cardiovascular diseases.

As the field of drug development continues to evolve, the importance of molecular structure and functional group analysis cannot be overstated. 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one exemplifies how the strategic placement of functional groups can influence a compound's biological activity and therapeutic potential. Ongoing research in drug discovery and targeted therapy is likely to uncover new applications for this compound in the treatment of complex diseases.

In conclusion, 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-methylphenoxy)ethan-1-one is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the 3-methoxypyrazin-2-yl and 4-methylphenoxy groups, position it as a candidate for targeted therapies in various medical conditions. As research in drug development progresses, further exploration of this compound's properties and applications is expected to yield valuable insights for the treatment of inflammatory and metabolic disorders.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.